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Compound of Interest

Compound Name: DTAN

Cat. No.: B1607130 Get Quote

Disclaimer: The term "DTAN" is ambiguous and could refer to multiple substances. Given the

context of researchers, scientists, and drug development professionals, this document will

focus on the proper disposal procedures for 2,4-Dinitroanisole (CAS No. 119-27-7), a chemical

sometimes referred to by synonyms that could be abbreviated as DTAN (e.g., 2,4-

Dinotrophenylmethyl Ether). It is imperative to always confirm the identity of a chemical and

consult its specific Safety Data Sheet (SDS) before handling or disposal.

This guide provides essential safety and logistical information for the proper disposal of 2,4-

Dinitroanisole, ensuring the safety of laboratory personnel and compliance with regulations.

Immediate Safety and Handling Precautions
2,4-Dinitroanisole is classified as a toxic substance if swallowed.[1][2] Proper personal

protective equipment (PPE) is mandatory when handling this compound.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Skin Protection: Wear impervious gloves (such as neoprene, nitrile, or rubber) and protective

clothing to prevent skin exposure.[1]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if there is a risk of

inhalation.[1]
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Ventilation: Always handle 2,4-Dinitroanisole in a well-ventilated area or under a chemical

fume hood.[1][3]

In case of exposure, follow these first-aid measures immediately:

Eyes: Flush with plenty of water for at least 15 minutes, occasionally lifting the upper and

lower eyelids.[3]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of milk or water if the

person is conscious and alert.[3] Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]

Quantitative Data for 2,4-Dinitroanisole
The following table summarizes the key quantitative data for 2,4-Dinitroanisole, compiled from

its Safety Data Sheet.

Property Value

Molecular Formula C₇H₆N₂O₅

Molecular Weight 198.14 g/mol

Appearance Beige Powder Solid

Odor No information available

Specific Gravity 1.3400

Acute Oral Toxicity Category 3

LC50 Inhalation (Rat) > 2.4 mg/L (4 h)

Source:[2]

Step-by-Step Disposal Protocol
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The disposal of 2,4-Dinitroanisole must be conducted as hazardous waste.[2] Always consult

local, regional, and national hazardous waste regulations for complete and accurate

classification and disposal requirements.[1][4]

Experimental Protocol: Hazardous Waste Collection and Labeling

Container Selection:

Select a container that is in good condition, leak-proof, and compatible with 2,4-

Dinitroanisole.[5][6]

The container must have a secure, tight-fitting lid.[5]

If reusing a container, ensure all old labels are completely removed or defaced.[6][7]

Waste Accumulation:

Place the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times, except when adding waste.[5]

Do not overfill the container; leave at least 10% of headspace to allow for expansion.[7]

Labeling:

Attach a "Hazardous Waste" label to the container as soon as the first drop of waste is

added.[5]

The label must include:

The full chemical name: "2,4-Dinitroanisole". Do not use abbreviations or chemical

formulas.[5][6]

The hazards associated with the chemical (e.g., "Toxic").[1]

The name and contact information of the generator (the person responsible for the

waste).[8]
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The accumulation start date.[6]

Segregation and Storage:

Store the waste container in a cool, dry, well-ventilated area away from incompatible

substances, such as oxidizing agents.[1][3]

Segregate the waste from other incompatible waste streams.[5]

Request for Disposal:

Once the container is full or the project is complete, arrange for disposal through your

institution's Environmental Health and Safety (EHS) office.

Complete any required waste disposal request forms, ensuring the information matches

the container label.[8]

Disposal of Contaminated Materials:

Empty Containers: Containers that held 2,4-Dinitroanisole should be disposed of as

hazardous waste and not treated as empty.[7]

Contaminated PPE and Labware: Disposable items such as gloves, liners, and glassware

contaminated with 2,4-Dinitroanisole must be collected in a designated, lined container and

disposed of as hazardous waste.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of hazardous chemical waste like 2,4-Dinitroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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